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Compound of Interest

Compound Name: Solvent blue 97

Cat. No.: B1584085 Get Quote

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Blue 97, identified by CAS numbers 32724-62-2 and 61969-44-6, is a synthetic

anthraquinone dye known for its vibrant blue color.[1][2] While it is widely utilized in industrial

applications for coloring plastics, oils, and waxes, its application within the realm of biological

research and drug development is not well-documented in publicly available scientific literature.

[3][4] Some chemical suppliers categorize it under "Stains & Dyes" or as a "Fluorescent Dye",

suggesting potential for research applications.[2][5] This guide provides a comprehensive

overview of the available technical data for research-grade Solvent Blue 97 from various

commercial suppliers and outlines a general framework for its potential evaluation as a

research probe, given the absence of established experimental protocols.

Commercial Supplier Specifications
For researchers considering Solvent Blue 97, a critical first step is to source high-purity

material. Several chemical suppliers offer this dye in research-grade quantities. The table

below summarizes the key technical specifications provided by some of these vendors. It is

important to note that the level of detail can vary, and researchers should consult the certificate

of analysis for lot-specific data.
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Supplier
CAS
Number(s
)

Molecular
Formula

Molecular
Weight (
g/mol )

Purity /
Dye
Content

Melting
Point (°C)

Solubility

CP Lab

Safety

32724-62-

2

C₃₆H₃₈N₂O

₂
530.71

99%

Strength[2]

Not

specified

Not

specified

Santa Cruz

Biotechnol

ogy

61969-44-

6

C₃₆H₃₈N₂O

₂
530.71

Not

specified,

refer to

CoA[1]

Not

specified

Not

specified

Biosynth
32724-62-

2

C₃₆H₃₈N₂O

₂
530.7

Not

specified

Not

specified

Water:

<1%[6]

Generic

Technical

Data

32724-62-

2, 61969-

44-6

Not

specified

Not

specified

98-102%

(Spectro)

[7]

300 (Heat

Resistance

)[7]

Acetone:

15 g/L,

Butyl

Acetate: 20

g/L,

Dichlorome

thane: 150

g/L, Ethyl

Alcohol: 5

g/L[7]
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Precise

Color

32724-62-

2

C₃₆H₃₈N₂O

₂

Not

specified

Not

specified
200-220[8]

Acetone:

3.0 g/L,

Butyl

Acetate:

10.0 g/L,

Methylbenz

ene: 125

g/L,

Dichlorome

thane:

240.0 g/L,

Ethylalcoh

ol: 0.2

g/L[8]

Experimental Protocols: A General Framework for
Evaluation
Due to the lack of established and validated protocols for Solvent Blue 97 in biological

research, investigators will need to embark on a systematic evaluation to determine its

suitability for their specific applications, such as cellular imaging or as a fluorescent probe.

Below is a generalized experimental workflow that can be adapted for this purpose.

Hypothetical Workflow for Evaluating a Novel
Fluorescent Probe
The following diagram illustrates a logical progression of experiments to characterize and

validate a new fluorescent compound like Solvent Blue 97 for use in a biological context.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.precisechem.com/solvent-blue-97-product/
https://www.precisechem.com/solvent-blue-97-product/
https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Characterization

In Vitro Cellular Assays

Application-Specific Validation

Purity Assessment (e.g., HPLC, NMR)

Solubility in Biocompatible Solvents (e.g., DMSO, Ethanol)

Photophysical Properties (Absorbance/Emission Spectra, Quantum Yield, Photostability)

Cytotoxicity Assessment (e.g., MTT, LDH assay)

Cellular Uptake and Subcellular Localization (Confocal Microscopy)

Staining Specificity (Co-localization with known organelle markers)

Assay Development and Optimization (e.g., concentration, incubation time)

Validation with Positive and Negative Controls

Comparison with Existing Probes

Conclude Suitability

Start Evaluation

Click to download full resolution via product page

A generalized workflow for the evaluation of a novel fluorescent probe.
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Signaling Pathways
The chemical structure of Solvent Blue 97 places it in the family of amino- and diamino-9,10-

anthracenedione derivatives.[9][10] While some compounds in this class have been

investigated for various biological activities, including antibacterial, antifungal, and anticancer

properties, there is no specific information in the reviewed literature linking Solvent Blue 97 to

any particular signaling pathway.[9][10] Researchers would need to conduct their own studies

to determine if this dye has any off-target effects or interactions with cellular signaling

cascades.

Conclusion
Solvent Blue 97 is a commercially available dye with well-defined properties for industrial

applications. Its potential as a tool for biological and biomedical research remains largely

unexplored. The data presented here from various suppliers can guide the initial selection of

research-grade material. However, the lack of established protocols necessitates a thorough,

de novo evaluation by any research team considering its use. The provided hypothetical

workflow offers a roadmap for such an endeavor, ensuring a systematic characterization and

validation of Solvent Blue 97 for any novel research application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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